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Compound of Interest

Compound Name: 2-Bromohexanoic acid

Cat. No. B146095

An In-depth Technical Guide to the Physical Properties of 2-Bromohexanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromohexanoic acid (CAS No: 616-05-7), a key intermediate in various organic syntheses.
The information is presented to be a valuable resource for professionals in research,
development, and drug discovery.

Core Physical and Chemical Properties

2-Bromohexanoic acid is a colorless to light brown liquid at room temperature.[1][2] It is
characterized by the presence of a bromine atom at the alpha-carbon relative to the carboxylic
acid group, which imparts significant reactivity, making it a versatile building block in the
synthesis of pharmaceuticals and other fine chemicals.[3][4]

Data Presentation: Physical Properties of 2-
Bromohexanoic Acid

The following table summarizes the key quantitative physical properties of 2-Bromohexanoic
acid for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CeH11BroO:2 [5]
Molecular Weight 195.05 g/mol [5]

Melting Point 4°C [11[3]
Boiling Point 136-138 °C at 18 mmHg [11[31[5]
Density 1.37 g/mL at 25 °C [1][5]
Refractive Index n20/D 1.472 [315]

Soluble in alcohol and diethyl

Solubility ether.[5] Very slightly soluble in
water.[5]
pKa (Predicted) 297+0.21 [3]

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the key physical properties of organic compounds like 2-Bromohexanoic acid.

Melting Point Determination

The melting point of a solid organic compound can be determined by packing a small amount
into a capillary tube and heating it slowly in a melting point apparatus.[6][7][8] The temperature
range from the first sign of melting to the complete liquefaction of the sample is recorded as the
melting point range.[6][7] For a pure compound, this range is typically narrow.

General Procedure:

o Asmall, finely powdered sample of the solid is packed into a capillary tube to a height of 2-3
mm.

e The capillary tube is placed in a melting point apparatus.

o The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the expected
melting point.
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e The temperatures at which melting begins and is complete are recorded.[8]

Boiling Point Determination

The boiling point of a liquid organic compound is the temperature at which its vapor pressure
equals the atmospheric pressure.[9] A common method for micro-scale determination involves
a Thiele tube or a similar apparatus.[10][11]

General Procedure:
e A small volume of the liquid is placed in a small test tube or fusion tube.
e Acapillary tube, sealed at one end, is inverted and placed into the liquid.

e The assembly is heated gently in a Thiele tube containing a high-boiling liquid (e.g., mineral
oil).

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[9][12]

Density Determination

The density of a liquid is its mass per unit volume.[13] It is typically determined by measuring
the mass of a known volume of the liquid.

General Procedure:

The mass of a clean, dry pycnometer (specific gravity bottle) or a graduated cylinder is
accurately measured.[13][14]

The container is filled with the liquid to a calibrated mark, and the total mass is measured.

The mass of the liquid is determined by subtraction.

The density is calculated by dividing the mass of the liquid by its volume.[15]
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Refractive Index Measurement

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when it enters the liquid. It is a characteristic property that can be measured using a
refractometer.[16]

General Procedure:
o Afew drops of the liquid are placed on the prism of an Abbe refractometer.[16]

e The prisms are closed and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus.

e The refractive index is read directly from the instrument's scale.[16] The temperature should
be controlled and recorded as the refractive index is temperature-dependent.

Solubility Determination

The solubility of an organic acid can be qualitatively assessed in various solvents to
understand its polarity and acidic nature.

General Procedure:

e A small amount of the compound (e.g., 25 mg or 0.05 mL) is added to a test tube containing
a small volume (e.g., 0.75 mL) of the solvent (e.g., water, 5% NaOH, 5% NaHCOs, diethyl
ether).[17][18]

e The mixture is shaken vigorously.

e The compound is classified as soluble if it dissolves completely, and insoluble if it does not.
[19] The solubility in agueous acidic and basic solutions can provide information about the
presence of acidic or basic functional groups.[18]

Synthesis Workflow

2-Bromohexanoic acid is commonly synthesized from hexanoic acid via the Hell-Volhard-
Zelinsky reaction.[20][21][22] This reaction involves the alpha-bromination of a carboxylic acid
in the presence of a phosphorus catalyst.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/product/b146095?utm_src=pdf-body
https://nrochemistry.com/hell-volhard-zelinsky-reaction/
https://www.alfa-chemistry.com/resources/hell-volhard-zelinsky-reaction.html
https://en.wikipedia.org/wiki/Hell%E2%80%93Volhard%E2%80%93Zelinsky_halogenation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hexanoic Acid
\—V Rlexan0yeronIde Tautomerization

(Intermediate)

PBrs (catalyst) . | i
. e e

2-Bromohexanoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.homesciencetools.com/article/liquid-density-project/
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
http://chem.ws/dl-1014/exp12-organics.pdf
https://nrochemistry.com/hell-volhard-zelinsky-reaction/
https://www.alfa-chemistry.com/resources/hell-volhard-zelinsky-reaction.html
https://en.wikipedia.org/wiki/Hell%E2%80%93Volhard%E2%80%93Zelinsky_halogenation
https://www.benchchem.com/product/b146095#2-bromohexanoic-acid-physical-properties
https://www.benchchem.com/product/b146095#2-bromohexanoic-acid-physical-properties
https://www.benchchem.com/product/b146095#2-bromohexanoic-acid-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146095?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

